Cas no 126712-05-8 (1-bromo-2-(bromomethyl)-3-methoxybenzene)

• Product Name: 1-bromo-2-(bromomethyl)-3-methoxybenzene
• CAS No: 126712-05-8
• MF: C₈H₈Br₂O
• MW: 279.956521034241
• CID: 3161390
• PubChem ID: 12979319
• Update Time: 2025-05-19

1-bromo-2-(bromomethyl)-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-methoxybenzyl bromide
• 1-Bromo-2-bromomethyl-3-methoxy-benzene
• 1-bromo-2-(bromomethyl)-3-methoxybenzene
• DB-217090
• EN300-1914252
• 126712-05-8
• 860-660-8
• SCHEMBL6550705

• Inchi： 1S/C8H8Br2O/c1-11-8-4-2-3-7(10)6(8)5-9/h2-4H,5H2,1H3
• InChI Key： MEJFSMMBMUHMAU-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=CC(OC)=C1CBr

Computed Properties

• Exact Mass: 279.89214Da
• Monoisotopic Mass: 277.89419Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 1-bromo-2-(bromomethyl)-3-methoxybenzene

Chemical Profile of 1-bromo-2-(bromomethyl)-3-methoxybenzene (CAS No. 126712-05-8)

1-bromo-2-(bromomethyl)-3-methoxybenzene, identified by the CAS number 126712-05-8, is a versatile aromatic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This molecule, characterized by its brominated and methoxylated benzene ring structure, serves as a crucial intermediate in the development of various chemical entities, particularly in medicinal chemistry. The presence of both bromomethyl and methoxy substituents makes it a valuable building block for further functionalization, enabling the synthesis of complex molecules with potential biological activity.

The compound’s unique structural features position it as a key precursor in the synthesis of pharmaceutical intermediates and fine chemicals. Its reactivity is primarily driven by the electron-withdrawing nature of the bromine atoms and the electron-donating effect of the methoxy group, which together influence its interaction with other reactive species. This balance of electronic properties allows for selective modifications at different positions on the benzene ring, making it a preferred choice for chemists seeking to construct intricate molecular architectures.

In recent years, 1-bromo-2-(bromomethyl)-3-methoxybenzene has been explored in several cutting-edge research studies aimed at developing novel therapeutic agents. One notable area of investigation involves its use as a scaffold for designing small-molecule inhibitors targeting specific biological pathways. For instance, researchers have leveraged its structural framework to create compounds with potential antimicrobial and anti-inflammatory properties. The bromomethyl group, in particular, offers a reactive site for nucleophilic substitution reactions, facilitating the introduction of diverse functional groups that can modulate biological activity.

Moreover, the methoxy group on the benzene ring contributes to the compound’s stability and solubility characteristics, which are critical factors in drug formulation and delivery. This has led to its incorporation into various drug candidates undergoing preclinical evaluation. The ability to further derivatize 1-bromo-2-(bromomethyl)-3-methoxybenzene has opened up new avenues for exploring its pharmacological potential. For example, modifications at the 3-position can introduce additional layers of biological functionality, such as heterocyclic rings or polar side chains, enhancing interactions with biological targets.

The compound’s utility extends beyond pharmaceutical applications into materials science and agrochemical research. Its aromatic core and halogenated substituents make it a suitable candidate for synthesizing polymers with tailored properties or for developing novel pesticides with improved efficacy and environmental compatibility. The bromine atoms provide sites for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in constructing biaryl structures prevalent in many active pharmaceutical ingredients (APIs).

Recent advancements in synthetic methodologies have further highlighted the importance of 1-bromo-2-(bromomethyl)-3-methoxybenzene as a synthetic intermediate. Techniques such as palladium-catalyzed transformations have enabled efficient functionalization at multiple sites within the molecule, allowing for rapid diversification of chemical libraries. These developments have accelerated the discovery process in drug discovery pipelines, where rapid access to structurally diverse compounds is essential for identifying lead candidates.

The compound’s role in medicinal chemistry is underscored by its presence in several patents and scientific publications detailing novel synthetic routes and applications. Researchers have demonstrated its efficacy in generating libraries of compounds for high-throughput screening (HTS), a cornerstone of modern drug discovery. The ability to rapidly synthesize derivatives of 1-bromo-2-(bromomethyl)-3-methoxybenzene has streamlined the process of identifying molecules with desirable pharmacokinetic profiles and target engagement.

In conclusion, 1-bromo-2-(bromomethyl)-3-methoxybenzene (CAS No. 126712-05-8) represents a significant asset in synthetic chemistry due to its structural versatility and reactivity. Its applications span across pharmaceuticals, materials science, and agrochemicals, driven by its ability to undergo diverse chemical transformations. As research continues to uncover new methodologies for functionalizing this scaffold, its importance in advancing chemical synthesis and drug development is expected to grow further.